Cas no 48152-09-6 (1,3-Dimorpholinopropane)

• Product Name: 1,3-Dimorpholinopropane
• CAS No: 48152-09-6
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD06253619
• CID: 329928
• PubChem ID: 95009
• Update Time: 2025-04-19

1,3-Dimorpholinopropane Chemical and Physical Properties

Names and Identifiers

• Morpholine,4,4'-(1,3-propanediyl)bis-
• 1,3-Dimorpholinopropane
• 4-(3-morpholin-4-ylpropyl)morpholine
• 1,3-Di(morpholino)propan
• 1,3-Dimorpholinopropan
• 4,4'-(propane-1,3-diyl)bismorpholine
• 4,4'-Propandiyl-di-morpholin
• 4,4'-propane-1,3-diyldimorpholine
• 4,4'-propanediyl-bis-morpholine
• AC1L3TDL
• AC1Q70RA
• AR-1F8137
• CTK4J0684
• EINECS 256-361-1
• NSC13539
• SureCN1998867
• Morpholine, 4,4'-(1,3-propanediyl)bis-
• ST24036815
• 48152-09-6
• DTXSID40197443
• NSC 13539
• 4-[3-(MORPHOLIN-4-YL)PROPYL]MORPHOLINE
• NSC-13539
• SCHEMBL1998867
• AKOS002662754
• 4,4'-(1,3-Propanediyl)bis(morpholine)
• AS-62552
• UNII-L6Y54WE9R8
• NS00031770
• L6Y54WE9R8
• DTXCID50119934
• 4,4'-(1,3-Propanediyl)bis[morpholine]
• PENRYFPQHOTBJV-UHFFFAOYSA-N
• morpholine, N-(3-morpholino)propyl-

• MDL： MFCD06253619
• Inchi： 1S/C11H22N2O2/c1(2-12-4-8-14-9-5-12)3-13-6-10-15-11-7-13/h1-11H2
• InChI Key： PENRYFPQHOTBJV-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCN1CCOCC1

Computed Properties

• Exact Mass: 214.16826
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9
• XLogP3: -0.1

Experimental Properties

• PSA: 24.94
• LogP: -0.08330